Cas no 2274855-68-2 (benzyl N-(2-hydroxyheptyl)carbamate)

• Product Name: benzyl N-(2-hydroxyheptyl)carbamate
• CAS No: 2274855-68-2
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5963920
• PubChem ID: 69085669
• Update Time: 2025-05-24

benzyl N-(2-hydroxyheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6978947
• 2274855-68-2
• benzyl N-(2-hydroxyheptyl)carbamate
• SCHEMBL4542544

• Inchi： 1S/C15H23NO3/c1-2-3-5-10-14(17)11-16-15(18)19-12-13-8-6-4-7-9-13/h4,6-9,14,17H,2-3,5,10-12H2,1H3,(H,16,18)
• InChI Key： PGXDLGWPZJWMAF-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-hydroxyheptyl)carbamate

Benzyl N-(2-Hydroxyheptyl)Carbamate: A Comprehensive Overview

Benzyl N-(2-hydroxyheptyl)carbamate, also known by its CAS number 2274855-68-2, is a versatile compound with significant applications in various fields. This compound is a derivative of benzyl alcohol and is widely recognized for its role in the synthesis of advanced materials and pharmaceuticals. The structure of benzyl N-(2-hydroxyheptyl)carbamate consists of a benzyl group attached to a carbamate moiety, which provides it with unique chemical properties.

The synthesis of benzyl N-(2-hydroxyheptyl)carbamate involves a multi-step process that typically begins with the reaction of benzyl alcohol with an appropriate isocyanate. This reaction forms the carbamate linkage, which is then further modified to introduce the hydroxyheptyl group. The resulting compound exhibits excellent stability and reactivity, making it suitable for a wide range of applications.

One of the most notable applications of benzyl N-(2-hydroxyheptyl)carbamate is in the field of polymer science. Researchers have recently explored its use as a building block for synthesizing biodegradable polymers. These polymers have shown promising results in controlled drug delivery systems, where they serve as matrices for encapsulating and releasing therapeutic agents over extended periods. The hydroxyl group in the hydroxyheptyl chain plays a crucial role in enhancing the biocompatibility and degradation properties of these polymers.

In addition to its role in polymer synthesis, benzyl N-(2-hydroxyheptyl)carbamate has also been investigated for its potential in agricultural applications. Studies have demonstrated that this compound can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This finding has significant implications for sustainable agriculture, as it offers a natural alternative to synthetic growth hormones.

Recent advancements in green chemistry have further expanded the utility of benzyl N-(2-hydroxyheptyl)carbamate. Scientists have developed eco-friendly synthesis methods that minimize the use of hazardous solvents and reagents. These methods not only reduce environmental impact but also improve the overall efficiency of the production process.

The physical properties of benzyl N-(2-hydroxyheptyl)carbamate make it an ideal candidate for various industrial applications. It exhibits good solubility in organic solvents and possesses moderate thermal stability, which allows it to be used in high-temperature processes without degradation. Furthermore, its ability to form stable complexes with metal ions has led to its application in catalysis and metal coordination chemistry.

From a structural perspective, benzyl N-(2-hydroxyheptyl)carbamate consists of a benzene ring attached to a methylene group, which is further connected to a carbamate functional group. The hydroxyheptyl chain introduces hydrophilic character to the molecule, enabling it to interact with both polar and non-polar environments. This amphiphilic nature is instrumental in its ability to form micelles and vesicles, which are essential structures in drug delivery systems.

Recent studies have also highlighted the potential of benzyl N-(2-hydroxyheptyl)carbamate in bioconjugation chemistry. By modifying the hydroxyl group with reactive functional groups such as aldehydes or esters, researchers have successfully attached this compound to biomolecules like proteins and nucleic acids. These bioconjugates have shown promise in diagnostics and targeted therapy due to their ability to deliver therapeutic agents directly to specific cellular targets.

The demand for benzyl N-(2-hydroxyheptyl)carbamate has been steadily increasing due to its diverse applications across multiple industries. Its use in pharmaceuticals, agriculture, and materials science underscores its importance as a key intermediate in modern chemical synthesis. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.